Cas no 89435-78-9 (Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide)
89435-78-9 structure
Product Name:Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide
CAS No:89435-78-9
MF:C17H29BrNO3P
MW:406.294825315475
CID:600896
PubChem ID:71324191
Update Time:2025-04-19
Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide Chemical and Physical Properties
Names and Identifiers
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- Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide
- 1-benzyl-1-(diethoxyphosphorylmethyl)piperidin-1-ium,bromide
- 1-Benzyl-1-[(diethoxyphosphoryl)methyl]piperidin-1-ium bromide
- 89435-78-9
- DTXSID20753687
-
- Inchi: 1S/C17H29NO3P.BrH/c1-3-20-22(19,21-4-2)16-18(13-9-6-10-14-18)15-17-11-7-5-8-12-17;/h5,7-8,11-12H,3-4,6,9-10,13-16H2,1-2H3;1H/q+1;/p-1
- InChI Key: MNTBMVQJPVDHOZ-UHFFFAOYSA-M
- SMILES: [Br-].P(C[N+]1(CC2C=CC=CC=2)CCCCC1)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 405.10684g/mol
- Monoisotopic Mass: 405.10684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 353
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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